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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of hexadienol, a group

of unsaturated alcohols with the chemical formula C₆H₁₀O. The document details their chemical

structures, physicochemical properties, synthesis protocols, and known biological activities,

with a focus on applications relevant to research and drug development.

Introduction to Hexadienol Isomers
Hexadienol encompasses a variety of structural and stereoisomers, each with unique chemical

and physical properties that can influence their biological activity. These isomers are

characterized by a six-carbon chain containing two double bonds and one hydroxyl group. The

position of the double bonds and the hydroxyl group, as well as the geometry (cis/trans or E/Z)

of the double bonds, give rise to a diverse range of molecular structures. The most well-studied

isomer is 2,4-hexadien-1-ol, commonly known as sorbic alcohol.[1]

Isomers of Hexadienol
The primary isomers of hexadienol are categorized based on the positions of the hydroxyl

group and the two double bonds. For isomers with non-terminal double bonds, geometric

isomerism is also possible.

Positional Isomers
The following diagrams illustrate the key positional isomers of hexadienol.
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Figure 1: Key positional isomers of hexadienol.

Geometric Isomers of 2,4-Hexadien-1-ol
2,4-Hexadien-1-ol can exist as four different geometric isomers due to the two double bonds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b14692151?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14692151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geometric Isomers of 2,4-Hexadien-1-ol

(2E,4E)-2,4-Hexadien-1-ol (2E,4Z)-2,4-Hexadien-1-ol (2Z,4E)-2,4-Hexadien-1-ol (2Z,4Z)-2,4-Hexadien-1-ol

ee ez ze zz

Click to download full resolution via product page

Figure 2: Geometric isomers of 2,4-hexadien-1-ol.

Physicochemical Properties
The following table summarizes the known physicochemical properties of various hexadienol

isomers. Data is most readily available for the commercially significant (2E,4E)-2,4-hexadien-1-

ol.
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Property
(2E,4E)-2,4-
Hexadien-1-ol

1,5-Hexadien-
3-ol

(3E)-3,5-
Hexadien-1-ol

(3Z)-3,5-
Hexadien-1-ol

CAS Number 17102-64-6[2] 924-41-4[3] 73670-87-8[4] 60788-60-5

Molecular Weight

( g/mol )
98.14 98.14[5] 98.14[4] 98.14[6]

Melting Point

(°C)
28-33 N/A N/A N/A

Boiling Point (°C) 80 @ 12 mmHg 133-134 N/A N/A

Density (g/mL) 0.871 @ 25°C 0.87 N/A N/A

Refractive Index 1.5 @ 20°C 1.4480 N/A N/A

Solubility

Slightly miscible

with water;

soluble in

ethanol and fat.

[7]

N/A N/A N/A

Experimental Protocols
Synthesis of Hexadienol Isomers
Synthesis of (2E,4E)-2,4-Hexadien-1-ol:

A common method for the synthesis of (2E,4E)-2,4-hexadien-1-ol is the reduction of 2,4-

hexadienoic acid (sorbic acid) or its esters.[8]

Reaction: Reduction of butyl 2,4-hexadienoate with sodium bis(2-methoxyethoxy)aluminum

hydride (Red-Al).[8]

Procedure:

Butyl 2,4-hexadienoate is dissolved in a suitable solvent like toluene.

Red-Al solution is added dropwise to the ester solution while maintaining the temperature

at approximately 25°C.[8]
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The reaction mixture is stirred for about 30 minutes after the addition is complete.[8]

The reaction is quenched by the careful addition of a saturated aqueous solution of

sodium sulfate.

The resulting mixture is filtered, and the filtrate is subjected to distillation to isolate the 2,4-

hexadien-1-ol.[8]

Synthesis of 1,5-Hexadien-3-ol:

This isomer can be synthesized via a Grignard reaction.[9]

Reaction: Reaction of allylmagnesium bromide with acrolein.[9]

Procedure:

Allylmagnesium bromide is prepared by reacting allyl bromide with magnesium turnings in

anhydrous ether.[9]

A solution of acrolein in anhydrous ether is added dropwise to the Grignard reagent at a

temperature of 0-5°C.[9]

The reaction mixture is stirred for an additional hour at room temperature.

The reaction is quenched by the addition of a saturated aqueous solution of ammonium

chloride.

The organic layer is separated, and the aqueous layer is extracted with ether.

The combined organic extracts are dried over anhydrous magnesium sulfate, and the

solvent is removed.

The crude product is purified by distillation under reduced pressure to yield 1,5-hexadien-

3-ol.[9]

Characterization of Isomers
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The identification and differentiation of hexadienol isomers are typically achieved through a

combination of chromatographic and spectroscopic techniques.

General Experimental Workflow for Hexadienol Isomer Analysis
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Figure 3: A generalized workflow for the synthesis, purification, and characterization of
hexadienol isomers.

Gas Chromatography (GC): GC is a powerful technique for separating the different isomers

of hexadienol based on their boiling points and interactions with the stationary phase.[10]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of the

hydroxyl (-OH) and carbon-carbon double bond (C=C) functional groups. The fingerprint

region can help distinguish between different isomers.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for

elucidating the precise structure of each isomer. The chemical shifts, coupling constants, and

signal multiplicities provide detailed information about the connectivity of atoms and the

stereochemistry of the double bonds.[13][14]

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the isomers, which can aid in their identification.[2][10]

Biological Activity and Applications
Antimicrobial Properties
2,4-Hexadien-1-ol, also known as sorbic alcohol, is the alcohol corresponding to sorbic acid, a

well-known food preservative.[15] Sorbic acid and its salts are effective inhibitors of molds and

yeasts.[16] In certain conditions, such as in winemaking, lactic acid bacteria can metabolize

sorbic acid to sorbyl alcohol, which can then be converted to 2-ethoxyhexa-3,5-diene, a

compound with an undesirable "geranium" off-odor.[17][18]

The antimicrobial mechanism of sorbic acid involves the inhibition of several key enzymes in

microbial cells, particularly those involved in carbohydrate metabolism and the citric acid cycle.

[19] While the direct antimicrobial activity of hexadienol itself is less studied, its role as a

metabolite of sorbic acid is significant in food science.

Role in Pheromone Synthesis
Certain hexadienol isomers are valuable intermediates in the synthesis of insect sex

pheromones.[20] For instance, they can be used as building blocks to construct the specific

carbon chains and double bond geometries found in the pheromones of various moth species.
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[21][22] This application is crucial for the development of species-specific and environmentally

friendly pest management strategies.[23]

Other Applications
Fragrance and Flavoring: (2E,4E)-2,4-Hexadien-1-ol is used as a flavor and fragrance agent,

often described as having a pineapple-like odor.[7] However, its use as a fragrance

ingredient is prohibited by the International Fragrance Association (IFRA) due to insufficient

safety data.[2]

Photochemical Research: Due to its conjugated double bonds, 2,4-hexadien-1-ol can absorb

UV light and is used as a model compound in photochemical studies to investigate reactions

like photoisomerization and photocleavage.[15]

Potential Therapeutic Applications: There is some investigation into the cytotoxic effects of

2,4-hexadien-1-ol on tumor cells, suggesting potential for further research in cancer

treatment.[15] Additionally, topically applied conjugated hexadienes, including 2,4-hexadien-

1-ol, have shown a protective effect against UV-induced chronic skin damage in animal

studies.

No specific signaling pathways involving hexadienol isomers have been extensively elucidated

in the context of drug development at this time. Further research is needed to explore their

potential interactions with biological targets.

Conclusion
The isomers of hexadienol represent a versatile class of compounds with a range of

applications from food preservation and fragrance to the synthesis of complex molecules like

insect pheromones. While (2E,4E)-2,4-hexadien-1-ol is the most studied isomer, further

investigation into the properties and biological activities of other positional and geometric

isomers could unveil new opportunities for their application in research, materials science, and

drug development. A thorough understanding of their synthesis and characterization is

fundamental to harnessing their full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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